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Compound of Interest

Compound Name: 2-(Trifluoroacetyl)cyclopentanone

Cat. No.: B1276667 Get Quote

Disclaimer: A comprehensive Safety Data Sheet (SDS) for 2-(Trifluoroacetyl)cyclopentanone
(CAS Number: 361-73-9) is not readily available in public databases. The information provided

below is based on general principles for handling fluorinated ketones and data from structurally

similar compounds. It is imperative to obtain a substance-specific SDS from your supplier

before any handling, storage, or disposal of this chemical. The absence of complete data

underscores the need for a cautious and conservative approach to safety.

Immediate Safety and Handling Precautions
Due to the presence of the trifluoroacetyl group, this compound may exhibit different reactivity

and toxicity profiles compared to its non-fluorinated analog, 2-acetylcyclopentanone. Therefore,

enhanced precautions are warranted.

Personal Protective Equipment (PPE):
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Equipment Specification Purpose

Eye Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

vapors.

Hand Protection
Chemically resistant gloves

(e.g., Butyl rubber, Viton™).
Prevents skin contact.

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.
Minimizes skin exposure.

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood.
Avoids inhalation of vapors.

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Read and understand the supplier-provided Safety Data Sheet (SDS) thoroughly.

Ensure a chemical fume hood is operational and available.

Assemble all necessary PPE and ensure it is in good condition.

Have an emergency spill kit readily accessible.

Handling:

Conduct all work with 2-(Trifluoroacetyl)cyclopentanone inside a certified chemical fume

hood.

Avoid direct contact with skin, eyes, and clothing.[1]

Use compatible labware (e.g., glass, PTFE).

Keep the container tightly closed when not in use to prevent the release of vapors.[1]

Avoid inhalation of any vapors or mists.[1]
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Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[2]

Keep containers tightly sealed.[2]

Disposal Plan
All waste containing 2-(Trifluoroacetyl)cyclopentanone must be treated as hazardous waste.

Waste Collection:

Collect all waste, including contaminated consumables (e.g., gloves, pipette tips), in a

designated and clearly labeled hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal Procedure:

Dispose of the hazardous waste through a licensed and certified hazardous waste

disposal company.

Follow all local, state, and federal regulations for chemical waste disposal.[2]

Quantitative Data
The following data for 2-(Trifluoroacetyl)cyclopentanone is limited and based on predicted

values from a single supplier source. Experimental data for the non-fluorinated analog, 2-

acetylcyclopentanone, is provided for comparison but should not be used as a direct substitute

for safety decisions.
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Property

2-

(Trifluoroacetyl)cyclopentano

ne (Predicted)

2-Acetylcyclopentanone

(Experimental)

Molecular Formula C₇H₇F₃O₂ C₇H₁₀O₂

Molecular Weight 180.12 g/mol 126.15 g/mol [2]

Boiling Point 66 °C @ 21-22 Torr[3] 72-75 °C @ 8 mmHg[2]

Density 1.355 ± 0.06 g/cm³[3] 1.043 g/mL at 25 °C

Experimental Protocols Cited
Detailed experimental protocols for the safe handling of 2-(Trifluoroacetyl)cyclopentanone
are not available in the reviewed literature. The operational plan provided above is based on

standard laboratory safety practices for handling potentially hazardous chemicals.
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Caption: Workflow for the safe handling and disposal of 2-(Trifluoroacetyl)cyclopentanone.
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Caption: Immediate response actions for different exposure scenarios.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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